Cas no 1228661-20-8 (2-methyl-1-phenyl-1H-Imidazole-4-carboxylic acid)
1228661-20-8 structure
Product Name:2-methyl-1-phenyl-1H-Imidazole-4-carboxylic acid
CAS No:1228661-20-8
MF:C11H10N2O2
MW:202.209302425385
CID:1102476
PubChem ID:20736904
Update Time:2025-04-20
2-methyl-1-phenyl-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-phenyl-1H-Imidazole-4-carboxylic acid
- D87097
- 1H-Imidazole-4-carboxylicacid,2-methyl-1-phenyl-
- 1H-Imidazole-4-carboxylic acid, 2-methyl-1-phenyl-
- 1228661-20-8
- SCHEMBL21314950
-
- Inchi: 1S/C11H10N2O2/c1-8-12-10(11(14)15)7-13(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)
- InChI Key: XWIKRVSMKROTFY-UHFFFAOYSA-N
- SMILES: OC(C1=CN(C(C)=N1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.1Ų
2-methyl-1-phenyl-1H-Imidazole-4-carboxylic acid Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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